Cas no 1805750-38-2 (5-Amino-1H-benzimidazole-4-carboxylic acid)

• Product Name: 5-Amino-1H-benzimidazole-4-carboxylic acid
• CAS No: 1805750-38-2
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• CID: 4816054
• Update Time: 2025-08-02

5-Amino-1H-benzimidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-1H-benzimidazole-4-carboxylic acid

• Inchi： 1S/C8H7N3O2/c9-4-1-2-5-7(11-3-10-5)6(4)8(12)13/h1-3H,9H2,(H,10,11)(H,12,13)
• InChI Key： SPQJLECNEBNUOY-UHFFFAOYSA-N
• SMILES： OC(C1=C(C=CC2=C1N=CN2)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• XLogP3: 0.9
• Topological Polar Surface Area: 92

Additional information on 5-Amino-1H-benzimidazole-4-carboxylic acid

Comprehensive Overview of 5-Amino-1H-benzimidazole-4-carboxylic acid (CAS No. 1805750-38-2): Properties, Applications, and Research Insights

5-Amino-1H-benzimidazole-4-carboxylic acid (CAS No. 1805750-38-2) is a high-value heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. As a derivative of benzimidazole, this compound combines an amino group and a carboxylic acid functional group, making it a versatile building block for drug discovery and material science applications. Researchers are increasingly exploring its potential in designing small-molecule inhibitors, fluorescent probes, and metal-organic frameworks (MOFs).

The growing interest in 5-Amino-1H-benzimidazole-4-carboxylic acid aligns with current trends in precision medicine and green chemistry. Recent studies highlight its role in modulating enzyme activity, particularly in targeting kinase pathways relevant to oncology and metabolic disorders. Its hydrogen-bonding capacity and chelating properties also make it valuable for developing biodegradable polymers and catalysts, addressing sustainability challenges in industrial chemistry.

From a synthetic perspective, CAS 1805750-38-2 exhibits remarkable stability under physiological conditions, a trait that has spurred investigations into its drug-likeness and ADME profiles. Computational chemistry models suggest favorable bioavailability when incorporated into larger molecular architectures. These characteristics position it as a promising candidate for fragment-based drug design (FBDD), a strategy gaining traction in AI-assisted drug discovery platforms.

The compound's electronic properties have also attracted attention in optoelectronics research. Its conjugated π-system and ability to form charge-transfer complexes show potential for organic semiconductors and light-emitting diodes (OLEDs). This dual applicability in life sciences and advanced materials makes 5-Amino-1H-benzimidazole-4-carboxylic acid a compelling subject for interdisciplinary collaboration.

Analytical characterization of 1805750-38-2 typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. Recent publications emphasize the importance of its polymorphic forms in determining solubility and crystallization behavior—critical factors for pharmaceutical formulation. These studies often reference its pKa values and tautomeric equilibrium, which influence its reactivity in synthetic transformations.

In the context of combinatorial chemistry, this benzimidazole derivative serves as a privileged scaffold for generating structure-activity relationships (SAR). Its synthetic accessibility from commercially available precursors enables rapid library diversification, a feature leveraged in high-throughput screening campaigns. The compound's regioselective reactivity allows for selective modifications at the 4-carboxylic acid or 5-amino positions, facilitating targeted molecular design.

Emerging applications include its use in bioconjugation chemistry for proteomics research, where its carboxyl-amine coupling compatibility enables stable linkages with biomolecules. This has proven valuable in developing activity-based probes for studying post-translational modifications and protein-protein interactions. Such innovations align with the increasing demand for chemical biology tools in translational research.

From a commercial standpoint, the global market for specialty benzimidazoles like CAS 1805750-38-2 is expanding, driven by R&D investments in targeted therapies and functional materials. Suppliers now offer customized isotope-labeled versions (e.g., ¹³C/¹⁵N) to support metabolic tracing studies, reflecting the compound's growing importance in mechanistic pharmacology. Proper storage recommendations typically suggest anhydrous conditions at -20°C to preserve its chemical integrity over extended periods.

Ongoing research explores the compound's potential in supramolecular chemistry, where its ability to form hydrogen-bonded networks contributes to designing molecular machines and self-healing materials. These developments intersect with nanotechnology initiatives, particularly in creating drug delivery systems with stimuli-responsive release mechanisms. Such multidisciplinary applications underscore why 5-Amino-1H-benzimidazole-4-carboxylic acid remains a focal point in contemporary chemical innovation.